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Abstract

Kopsine, a complex heptacyclic indole alkaloid, stands as a molecule of significant interest
within the scientific community. Isolated from plants of the Kopsia genus, this natural product
showcases a unique and challenging chemical architecture that has intrigued synthetic
chemists for decades. Beyond its structural complexity, Kopsine and its congeners exhibit a
range of promising biological activities, including anti-inflammatory, cardiovascular, and
vasorelaxant effects. This technical guide provides an in-depth exploration of the chemical
structure of Kopsine, presenting a compilation of its physicochemical and spectroscopic data.
Furthermore, it details experimental protocols for its isolation from natural sources and its
chemical synthesis. The guide also delves into its known biological activities and discusses
potential signaling pathways involved in its mechanism of action, offering valuable insights for
researchers in natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Identification

Kopsine is classified as an aspidofractinine alkaloid, characterized by a rigid and highly
intricate caged polycyclic skeleton. Its unambiguous structural elucidation has been
accomplished through a combination of spectroscopic techniques and X-ray crystallography.

Systematic Name (IUPAC): methyl (1R,4S,12R,13S,16R,18S)-18-hydroxy-17-0x0-5,14-
diazaheptacyclo[12.5.3.01 , 13,04, 12,04, 18,06 , 11,012 | 16]docosa-6,8,10-triene-5-carboxylate
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Chemical Formula: C22H24N20a4
Molecular Weight: 380.44 g/mol
CAS Registry Number: 559-48-8

The fundamental structure of Kopsine is depicted below, illustrating its complex, seven-ring
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q)otential Anti-inflammatory Mechanism of Kopsine\
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¢ To cite this document: BenchChem. [The Chemical Architecture and Biological Significance
of Kopsine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673751#what-is-the-chemical-structure-of-kopsine]

/Potential Vasorelaxant Mechanism of Kopsine\

Voltage-Gated Ca2* Channels
(L-type)

Caz* Influx

Decreased

Smooth Muscle Contraction

Vasorelaxation

Click to download full resolution via product page

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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